AQP4 (201-220): An Immunodominant Epitope in Neuromyelitis Optica Spectrum Disorder (NMOSD) - An In-depth Technical Guide
AQP4 (201-220): An Immunodominant Epitope in Neuromyelitis Optica Spectrum Disorder (NMOSD) - An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Neuromyelitis Optica Spectrum Disorder (NMOSD) is a severe autoimmune inflammatory disease of the central nervous system, primarily targeting astrocytes. A key pathogenic feature of NMOSD is the presence of autoantibodies against Aquaporin-4 (AQP4), the most abundant water channel in the central nervous system. Emerging evidence has identified the AQP4 peptide spanning amino acids 201-220 as a critical immunodominant epitope that can elicit potent T-cell responses, contributing to the pathogenesis of NMOSD. This technical guide provides a comprehensive overview of the role of AQP4 (201-220) in NMOSD, including its interaction with the immune system, its prevalence, and its correlation with disease activity. Detailed experimental protocols for studying this epitope and its effects are also provided to facilitate further research and therapeutic development.
Data Presentation
Table 1: In Silico Prediction of AQP4 (201-220) Peptide Binding Affinity to HLA-DQA1 Alleles
The binding affinity of the AQP4 (201-220) peptide to various HLA-DQA1 alleles has been predicted using the NetMHCIIpan 3.2 tool. The output is presented as %Rank, where a lower rank indicates a higher predicted binding affinity. This in silico data suggests that certain HLA alleles, which are genetically associated with NMOSD, may present the AQP4 (201-220) peptide more efficiently to T-cells.[1]
| HLA-DQA1 Allele | Predicted Binding Affinity (%Rank) |
| DQA105:03 | Strong Binder (<2) |
| DQA101:03 | Intermediate Binder (2-10) |
| DQA1*03:03 | Weak/Non-binder (>10) |
Note: This data is based on computational predictions and requires experimental validation.
Table 2: Prevalence of AQP4-IgG Seropositivity in NMOSD Patient Cohorts
While specific data on the prevalence of antibodies targeting the AQP4 (201-220) epitope are limited, the overall seroprevalence of AQP4-IgG in NMOSD patients is well-documented across various populations. These antibodies are a hallmark of the disease and are detected in a majority of patients.
| Patient Cohort/Region | AQP4-IgG Seropositivity Rate (%) | Reference |
| North American & Japanese | 73% (NMO), 58% (OSMS) | [2] |
| Western Australia | 2.6% of suspected NMOSD cases | [3] |
| Malaysia | 53% of IIDD patients | [4] |
| Argentina | ~70-80% of NMOSD cases | [5] |
| Netherlands | ~77% of NMOSD cases | [6] |
| General NMOSD Population | ~80-90% | [7] |
IIDD: Idiopathic Inflammatory Demyelinating Diseases; NMO: Neuromyelitis Optica; OSMS: Optic-Spinal Multiple Sclerosis
Table 3: Correlation of AQP4-IgG Titer with NMOSD Clinical Severity
Studies have investigated the relationship between the titer of total AQP4-IgG and the clinical severity of NMOSD. Higher antibody titers are generally associated with more severe disease manifestations. It is important to note that these studies do not specifically measure antibodies against the AQP4 (201-220) epitope.
| Clinical Parameter | Correlation with AQP4-IgG Titer | Key Findings | Reference |
| Disease Activity (Relapse vs. Remission) | No significant difference in titers | Titers do not consistently correlate with relapse status. | [8][9] |
| Disease Severity (Attack Phase) | Positive correlation | Higher titers are associated with greater neurological impairment during attacks. | [8][9] |
| Number of Involved Spinal Cord Segments | Positive correlation (COR: 0.70) | Higher titers are linked to more extensive spinal cord lesions. | [8][9] |
| Expanded Disability Status Scale (EDSS) Score | Positive correlation (COR: 0.54) | Higher titers are associated with greater disability. | [8][9] |
| Severe Optic Neuritis Attacks | Positive correlation | Patients with higher titers (≥1:320) experience more severe optic neuritis. | [10][11] |
| Annual Recurrence Rate (ARR) | Significant difference between high and low titer groups | Higher titers are associated with a higher ARR. | [10][11] |
COR: Correlation Coefficient
Experimental Protocols
Peptide Synthesis and Preparation
The AQP4 (201-220) peptide (sequence: KGSYMEVEDNRSQVETED) is synthesized using standard solid-phase peptide synthesis methods.
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Purity: The synthesized peptide should have a purity of >95% as determined by high-performance liquid chromatography (HPLC).
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Solubilization: Lyophilized peptide should be dissolved in an appropriate solvent, such as sterile, endotoxin-free water or dimethyl sulfoxide (B87167) (DMSO), to create a stock solution. The stock solution should be aliquoted and stored at -20°C or -80°C to avoid repeated freeze-thaw cycles.
T-cell Proliferation Assay
This assay measures the proliferation of T-cells in response to stimulation with the AQP4 (201-220) peptide.
Materials:
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Peripheral blood mononuclear cells (PBMCs) from NMOSD patients and healthy controls.
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Complete RPMI-1640 medium (supplemented with 10% fetal bovine serum, L-glutamine, and penicillin/streptomycin).
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AQP4 (201-220) peptide.
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Positive control (e.g., phytohemagglutinin).
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Negative control (medium alone).
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[³H]-thymidine or a non-radioactive proliferation assay kit (e.g., CFSE or BrdU).
-
96-well round-bottom culture plates.
Procedure:
-
Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation.
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Wash the cells twice with sterile PBS and resuspend in complete RPMI-1640 medium.
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Plate the PBMCs at a density of 2 x 10⁵ cells/well in a 96-well plate.
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Add the AQP4 (201-220) peptide to the wells at various concentrations (e.g., 1, 5, 10 µg/mL).
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Include positive and negative controls in separate wells.
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Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 5-7 days.
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For [³H]-thymidine incorporation:
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Add 1 µCi of [³H]-thymidine to each well 18 hours before harvesting.
-
Harvest the cells onto glass fiber filters using a cell harvester.
-
Measure the incorporated radioactivity using a liquid scintillation counter.
-
-
For non-radioactive methods, follow the manufacturer's instructions for the specific kit used.
-
Calculate the stimulation index (SI) as the mean counts per minute (CPM) of peptide-stimulated wells divided by the mean CPM of unstimulated wells. An SI ≥ 2 is typically considered a positive response.[12][13][14]
Enzyme-Linked Immunosorbent Assay (ELISA) for AQP4 (201-220) Antibodies
This assay is designed to detect and quantify antibodies specific to the AQP4 (201-220) epitope in patient serum or cerebrospinal fluid (CSF).
Materials:
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High-binding 96-well ELISA plates.
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AQP4 (201-220) peptide.
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Coating buffer (e.g., 0.1 M sodium carbonate-bicarbonate buffer, pH 9.6).
-
Blocking buffer (e.g., PBS with 1% BSA and 0.05% Tween-20).
-
Wash buffer (e.g., PBS with 0.05% Tween-20).
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Patient and control serum/CSF samples.
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Secondary antibody conjugated to an enzyme (e.g., HRP-conjugated anti-human IgG).
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Substrate for the enzyme (e.g., TMB for HRP).
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Stop solution (e.g., 2N H₂SO₄).
Procedure:
-
Coat the wells of the ELISA plate with 100 µL of AQP4 (201-220) peptide (1-10 µg/mL in coating buffer) and incubate overnight at 4°C.
-
Wash the plate three times with wash buffer.
-
Block the wells with 200 µL of blocking buffer for 1-2 hours at room temperature.
-
Wash the plate three times with wash buffer.
-
Dilute patient and control sera (e.g., 1:100) in blocking buffer and add 100 µL to the appropriate wells.
-
Incubate for 1-2 hours at room temperature.
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Wash the plate five times with wash buffer.
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Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well and incubate for 1 hour at room temperature.
-
Wash the plate five times with wash buffer.
-
Add 100 µL of the substrate solution to each well and incubate in the dark until a color develops (typically 15-30 minutes).
-
Add 50 µL of stop solution to each well to stop the reaction.
-
Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.[15][16][17][18]
Complement-Dependent Cytotoxicity (CDC) Assay
This assay assesses the ability of antibodies against AQP4 (201-220) in patient serum to mediate the killing of AQP4-expressing cells in the presence of complement.
Materials:
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A cell line expressing human AQP4 (e.g., HEK293 cells transfected with AQP4).
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Patient and control serum (heat-inactivated and non-heat-inactivated).
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Source of active complement (e.g., normal human serum).
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Cell culture medium.
-
A method to assess cell viability (e.g., propidium (B1200493) iodide staining and flow cytometry, or a colorimetric assay like LDH release).
Procedure:
-
Plate AQP4-expressing cells in a 96-well plate and allow them to adhere overnight.
-
Prepare serial dilutions of patient and control sera.
-
Add the diluted sera to the cells and incubate for 1 hour at 37°C to allow antibody binding.
-
Wash the cells to remove unbound antibodies.
-
Add the complement source (e.g., 10% normal human serum in culture medium) to the wells.
-
Incubate for 2-4 hours at 37°C.
-
Assess cell viability using the chosen method. For example, with propidium iodide staining and flow cytometry, an increase in the percentage of PI-positive cells indicates cell death.
-
Calculate the percentage of specific lysis for each serum dilution.[19]
Signaling Pathways and Experimental Workflows
Caption: Simplified signaling pathway of the AQP4 (201-220) epitope-mediated immune response in NMOSD.
Caption: A typical experimental workflow for investigating the immunogenicity of the AQP4 (201-220) epitope.
Caption: Logical flow from genetic predisposition to clinical manifestations involving the AQP4 (201-220) epitope.
References
- 1. High cell surface expression and peptide binding affinity of HLA-DQA1*05:03, a susceptible allele of neuromyelitis optica spectrum disorders (NMOSD) - PMC [pmc.ncbi.nlm.nih.gov]
- 2. neurology-asia.org [neurology-asia.org]
- 3. affbiotech.cn [affbiotech.cn]
- 4. Complement-Dependent Cytotoxicity - Creative Biolabs [creative-biolabs.com]
- 5. ELISA Protocol [protocols.io]
- 6. Rapid Immunodot AQP4 Assay for Neuromyelitis Optica Spectrum Disorder - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Frontiers | Serum Aquaporin 4-Immunoglobulin G Titer and Neuromyelitis Optica Spectrum Disorder Activity and Severity: A Systematic Review and Meta-Analysis [frontiersin.org]
- 8. mucosalimmunology.ch [mucosalimmunology.ch]
- 9. mdpi.com [mdpi.com]
- 10. A T-cell-based immunogenicity protocol for evaluating human antigen-specific responses - PMC [pmc.ncbi.nlm.nih.gov]
- 11. scribd.com [scribd.com]
- 12. Diagnosing NMOSD | NMOSD HCP Website [nmosd.com]
- 13. ELISA-Peptide Assay Protocol | Cell Signaling Technology [cellsignal.com]
- 14. revvity.com [revvity.com]
- 15. stemcell.com [stemcell.com]
- 16. ulab360.com [ulab360.com]
- 17. medscape.com [medscape.com]
- 18. academic.oup.com [academic.oup.com]
- 19. T Cell Proliferation Assay - Creative BioMart [mhc.creativebiomart.net]
